Cas no 247182-97-4 (Pentanoic acid, 2-(1-methylethyl)-, (2S)-)

• Product Name: Pentanoic acid, 2-(1-methylethyl)-, (2S)-
• CAS No: 247182-97-4
• MF: C₈H₁₆O₂
• MW: 144.211442947388
• CID: 6132380
• PubChem ID: 10176197
• Update Time: 2025-07-17

Pentanoic acid, 2-(1-methylethyl)-, (2S)- Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 2-(1-methylethyl)-, (2S)-
• 247182-97-4
• 2-Isopropylpentanoic acid, (S)-
• CHEMBL439024
• UNII-9873U0OWX2
• Q27272094
• (S)-2-isopropylpentanoic acid
• EN300-6930367
• AKOS006377483
• 9873U0OWX2
• (2S)-2-(propan-2-yl)pentanoic acid
• (s)-2-propyl-2-isopropyl acetic acid
• 2-Isopropylvaleric acid, (S)-
• SCHEMBL3651519

• Inchi： 1S/C8H16O2/c1-4-5-7(6(2)3)8(9)10/h6-7H,4-5H2,1-3H3,(H,9,10)/t7-/m0/s1
• InChI Key： ODPKTGAWWHZBOY-ZETCQYMHSA-N
• SMILES： C(O)(=O)[C@H](C(C)C)CCC

Computed Properties

• Exact Mass: 144.115029749g/mol
• Monoisotopic Mass: 144.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 0.924±0.06 g/cm3(Predicted)
• Boiling Point: 230.6±8.0 °C(Predicted)
• pka: 4.74±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Branched fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Branched fatty acids

Additional information on Pentanoic acid, 2-(1-methylethyl)-, (2S)-

Recent Advances in the Study of Pentanoic acid, 2-(1-methylethyl)-, (2S)- (CAS: 247182-97-4) and Its Applications in Chemical Biology and Medicine

Pentanoic acid, 2-(1-methylethyl)-, (2S)- (CAS: 247182-97-4) is a chiral compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and therapeutic interventions. Recent studies have focused on elucidating its molecular mechanisms, synthetic pathways, and biological activities, which are critical for advancing its use in medicine. This research brief aims to summarize the latest findings related to this compound, providing insights into its current and future applications.

One of the key areas of investigation has been the synthesis and optimization of Pentanoic acid, 2-(1-methylethyl)-, (2S)-. Researchers have developed novel catalytic methods to enhance the enantioselective synthesis of this compound, which is crucial for its biological activity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated the use of asymmetric hydrogenation techniques to achieve high yields and purity, paving the way for scalable production. These advancements are expected to facilitate further pharmacological studies and clinical trials.

In addition to its synthetic pathways, the biological activities of Pentanoic acid, 2-(1-methylethyl)-, (2S)- have been extensively studied. Recent in vitro and in vivo experiments have revealed its potential as an anti-inflammatory and antimicrobial agent. For instance, a 2023 study in Bioorganic & Medicinal Chemistry Letters highlighted its efficacy in inhibiting the growth of drug-resistant bacterial strains, suggesting its promise as a novel antibiotic. Furthermore, its anti-inflammatory properties were demonstrated in a murine model, where it significantly reduced pro-inflammatory cytokine levels, indicating potential applications in treating chronic inflammatory diseases.

The pharmacological profile of Pentanoic acid, 2-(1-methylethyl)-, (2S)- has also been explored in the context of neurodegenerative diseases. A recent preprint on bioRxiv (2024) reported that this compound exhibits neuroprotective effects by modulating oxidative stress pathways in neuronal cells. These findings open new avenues for its use in developing therapies for conditions such as Alzheimer's and Parkinson's diseases. However, further studies are needed to validate these effects in clinical settings.

Despite these promising developments, challenges remain in the clinical translation of Pentanoic acid, 2-(1-methylethyl)-, (2S)-. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive pharmacokinetic and toxicological studies. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and bring this compound to the market.

In conclusion, Pentanoic acid, 2-(1-methylethyl)-, (2S)- (CAS: 247182-97-4) represents a compound of significant interest in chemical biology and medicine. Recent research has shed light on its synthetic optimization, biological activities, and therapeutic potential. While challenges exist, the ongoing advancements in this field hold promise for its future applications in treating various diseases. Continued research and collaboration will be key to unlocking its full potential.